Cas no 780792-70-3 (Quinoline,8-[[(octahydro-2H-quinolizin-1-yl)methyl]thio]-)

Quinoline,8-[[(octahydro-2H-quinolizin-1-yl)methyl]thio]- structure
780792-70-3 structure
Product Name:Quinoline,8-[[(octahydro-2H-quinolizin-1-yl)methyl]thio]-
CAS No:780792-70-3
MF:C19H24N2S
MW:312.472263336182
CID:553771
PubChem ID:438940
Update Time:2025-04-19

Quinoline,8-[[(octahydro-2H-quinolizin-1-yl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,8-[[(octahydro-2H-quinolizin-1-yl)methyl]thio]-
    • 8-(2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethylsulfanyl)quinoline
    • Thiolupinine ester 8-quinoline
    • 8-(Octahydro-quinolizin-1-ylmethylsulfanyl)-quinoline
    • 8-[[(1R,9aR)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-yl]methylsulfanyl]quinoline
    • 8-[[(Octahydro-2H-quinolizin-1-yl)methyl]thio]-quinoline
    • FT-0702013
    • DTXSID10331392
    • 780792-70-3
    • Inchi: 1S/C19H24N2S/c1-2-12-21-13-5-8-16(17(21)9-1)14-22-18-10-3-6-15-7-4-11-20-19(15)18/h3-4,6-7,10-11,16-17H,1-2,5,8-9,12-14H2
    • InChI Key: AGHBXQNGLDCAHT-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=CC=CN=C12)CC1CCCN2CCCCC21

Computed Properties

  • Exact Mass: 312.16600
  • Monoisotopic Mass: 312.166
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 41.4Ų

Experimental Properties

  • PSA: 41.43000
  • LogP: 4.52930
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